Cas no 1774897-61-8 (4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride)

• Product Name: 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
• CAS No: 1774897-61-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 4786556
• PubChem ID: 86277764
• Update Time: 2025-10-31

4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
• 4-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride
• 1774897-61-8
• AKOS027391024
• 7-methylspiro[1H-2-benzofuran-3,4'-piperidine];hydrochloride
• CS-0448525
• 4-Methyl-3H-spiro[2-benzofuran-1,4''-piperidine] HCl
• KS-8766

• MDL： MFCD27995925
• Inchi： 1S/C13H17NO.ClH/c1-10-3-2-4-12-11(10)9-15-13(12)5-7-14-8-6-13;/h2-4,14H,5-9H2,1H3;1H
• InChI Key： BDTNGCXUQUYUFR-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C(C)=CC=CC=2C21CCNCC2

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride

Introduction to 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride (CAS No. 1774897-61-8)

4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride, identified by its CAS number 1774897-61-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research due to its distinct spirocyclic architecture. This molecule represents a fusion of benzofuran and piperidine moieties, linked through a spiro carbon, which confers upon it a conformational rigidity and potential for diverse biological interactions. The hydrochloride salt form enhances its solubility, making it more amenable for in vitro and in vivo studies.

The spirocyclic scaffold of 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride has been explored for its pharmacological potential in several recent studies. One of the most compelling aspects of this compound is its ability to interact with multiple biological targets, suggesting broad therapeutic applications. For instance, preliminary investigations have indicated that it may exhibit inhibitory effects on certain kinases and ion channels, which are implicated in various neurological and cardiovascular disorders.

In the realm of drug discovery, the structural features of spiro[2-benzofuran-1,4'-piperidine] derivatives have been recognized for their ability to modulate G-protein coupled receptors (GPCRs) and other membrane-bound proteins. The presence of the methyl group at the 4-position of the piperidine ring further fine-tunes the pharmacophoric properties, potentially enhancing binding affinity and selectivity. This has led to interest in developing analogs of 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride as lead compounds for novel therapeutics.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates like 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride. Molecular docking studies have suggested that this compound may bind to pockets on enzymes such as cyclin-dependent kinases (CDKs), which are known to be involved in cell cycle regulation and are often dysregulated in cancerous cells. Such interactions could make it a valuable candidate for further development into an anticancer agent.

The benzofuran moiety in spiro[2-benzofuran-1,4'-piperidine] derivatives is particularly noteworthy for its reported bioactivity. Benzofuran derivatives have shown promise in treating inflammatory diseases, pain management, and even neurodegenerative conditions. The spiro connection introduces additional conformational constraints that can influence how the molecule interacts with biological targets, potentially leading to novel mechanisms of action.

Moreover, the hydrochloride salt form of this compound enhances its pharmacokinetic profile by improving solubility and stability. This makes it more suitable for formulation into oral or injectable dosage forms, which is crucial for clinical translation. Several research groups have begun synthesizing libraries of analogs based on the core structure of 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride to explore structure-activity relationships (SARs) further.

In conclusion, 4-Methyl-3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride (CAS No. 1774897-61-8) represents a promising scaffold for pharmaceutical development. Its unique structural features and potential interactions with key biological targets position it as a candidate for further investigation into treating various diseases. As research continues to uncover new applications for spirocyclic compounds like this one, their role in modern medicine is likely to expand significantly.